Cas no 1213890-86-8 ((1R)-1-3-(propan-2-yl)phenylethan-1-amine)

• Product Name: (1R)-1-3-(propan-2-yl)phenylethan-1-amine
• CAS No: 1213890-86-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 5591790
• PubChem ID: 55277638
• Update Time: 2025-05-30

(1R)-1-3-(propan-2-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-(METHYLETHYL)PHENYL]ETHYLAMINE
• (R)-1-(3-isopropylphenyl)ethanamine
• Benzenemethanamine, α-methyl-3-(1-methylethyl)-, (αR)-
• AKOS006329569
• 1213890-86-8
• EN300-1856476
• (1R)-1-[3-(propan-2-yl)phenyl]ethan-1-amine
• (1R)-1-3-(propan-2-yl)phenylethan-1-amine

• Inchi： 1S/C11H17N/c1-8(2)10-5-4-6-11(7-10)9(3)12/h4-9H,12H2,1-3H3/t9-/m1/s1
• InChI Key： ORMTYHTVUJVAEE-SECBINFHSA-N
• SMILES： [C@H](N)(C1=CC=CC(C(C)C)=C1)C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 226.4±9.0 °C(Predicted)
• pka: 9.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (1R)-1-3-(propan-2-yl)phenylethan-1-amine

(1R)-1-(3-(Propan-2-yl)phenyl)ethan-1-amine: A Comprehensive Overview

The compound with CAS No. 1213890-86-8, commonly referred to as (1R)-1-(3-(propan-2-yl)phenyl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a chiral amine derivative with a unique structure that combines an aromatic ring, a branched alkyl group, and an amine functional group. The molecule's stereochemistry, particularly its (1R) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

Structural Analysis

The structure of (1R)-1-(3-(propan-2-yl)phenyl)ethan-1-amine consists of a benzene ring substituted at the 3-position with an isopropyl group. The benzene ring is connected to an ethylamine group via a single bond, with the amine nitrogen located at the first carbon of the ethane chain. The stereochemistry at the chiral center (the carbon atom bonded to the benzene ring and the amine group) is in the R configuration, which is critical for its biological activity. This structure makes it a valuable compound in medicinal chemistry due to its potential to interact with various biological targets.

Synthesis and Characterization

The synthesis of (1R)-1-(3-(propan-2-yl)phenyl)ethan-1-amine involves several steps, including nucleophilic substitution and reduction reactions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. The characterization of this compound is typically performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and stereochemistry.

Biological Activity and Applications

(1R)-1-(3-(propan-2-yl)phenyl)ethan-1-amine has been extensively studied for its biological activity. It exhibits potent activity against various targets, including enzymes, receptors, and ion channels. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The molecule's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system (CNS) applications.

Latest Research Findings

Recent research has focused on optimizing the pharmacokinetic properties of (1R)-1-(3-(propan-2-yl)phenyl)ethan-1-amino derivatives. Scientists have explored various strategies to enhance its solubility, stability, and bioavailability. For instance, studies have shown that modifying the substituents on the benzene ring or altering the length of the ethane chain can significantly impact these properties. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to predict binding affinities and optimize drug-like properties.

Conclusion

In conclusion, (1R)-1-(3-(propan-2-y l phen yl)) ethan - ¹ - amine is a versatile compound with promising applications in drug discovery and development. Its unique structure, stereochemistry, and biological activity make it a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing therapeutic interventions for various diseases.